4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate

• IUPAC Name: [4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl] propanoate
• InChI: InChI=1S/C18H16N2O3/c1-3-16(21)22-15-10-8-14(9-11-15)18-19-17(20-23-18)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3
• InChI Key: IMTBHCOHVUCPCG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of oxadiazole and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate is not well understood. However, it is believed that the compound works by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects. The compound has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. Additionally, the compound has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate is its low toxicity profile, which makes it a safe compound to use in lab experiments. However, the compound is relatively new, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on 4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate. One of the most promising areas of research is in the development of new anti-inflammatory and analgesic agents. Additionally, the compound could be further studied for its potential applications in the treatment of other diseases, such as cancer and autoimmune disorders.
Conclusion
In conclusion, this compound is a promising compound with potential applications in various fields. The compound has been extensively studied for its anti-inflammatory and analgesic properties, and more research is needed to fully understand its potential applications and limitations. Overall, the compound has significant potential as a therapeutic agent and warrants further investigation.

Scientific Research Applications

4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl propionate has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the field of medicine. The compound has been found to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.